Cas no 1056474-11-3 (4-chloro-2-fluoro-1-(2-nitroethenyl)benzene)

• Product Name: 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene
• CAS No: 1056474-11-3
• MF: C₈H₅ClFNO₂
• MW: 201.582204580307
• CID: 6525613
• PubChem ID: 114859522
• Update Time: 2025-05-19

4-chloro-2-fluoro-1-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene
• 1056474-11-3
• SCHEMBL20177880
• EN300-1983535

• Inchi： 1S/C8H5ClFNO2/c9-7-2-1-6(8(10)5-7)3-4-11(12)13/h1-5H/b4-3+
• InChI Key： SFVKYLNFNWSEMN-ONEGZZNKSA-N
• SMILES： ClC1C=CC(/C=C/[N+](=O)[O-])=C(C=1)F

Computed Properties

• Exact Mass: 200.9992843g/mol
• Monoisotopic Mass: 200.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene

Recent Advances in the Study of 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene (CAS: 1056474-11-3)

The compound 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene (CAS: 1056474-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene as a versatile intermediate in the synthesis of novel bioactive molecules. Its nitroethenyl moiety has been shown to participate in various chemical reactions, making it a valuable building block for the development of pharmaceuticals targeting infectious diseases and cancer. Researchers have also explored its potential as a precursor for the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

One of the key findings in recent literature is the compound's ability to inhibit specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene exhibit potent inhibitory effects against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. This discovery opens new avenues for the development of next-generation antibacterial agents.

In addition to its antimicrobial potential, 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene has been investigated for its anticancer properties. Preliminary in vitro studies have shown that certain analogs of this compound induce apoptosis in cancer cells by modulating the activity of key signaling proteins. These findings are particularly promising for the treatment of drug-resistant cancers, where conventional therapies often fail.

The synthesis of 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene has also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthetic route that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This advancement not only improves the scalability of production but also reduces the environmental impact of synthetic processes.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for further investigation.

In conclusion, 4-chloro-2-fluoro-1-(2-nitroethenyl)benzene (CAS: 1056474-11-3) represents a promising scaffold in medicinal chemistry, with applications ranging from antibacterial to anticancer therapies. Continued research into its mechanisms of action and synthetic optimization will be critical for unlocking its full therapeutic potential.